Cas no 501435-91-2 (5-Bromo-2-fluoro-3-pyridineboronic Acid)

• Product Name: 5-Bromo-2-fluoro-3-pyridineboronic Acid
• CAS No: 501435-91-2
• MF: C₅H₄BBrFNO₂
• MW: 219.8041639328
• MDL: MFCD04039317
• CID: 68311
• PubChem ID: 2783242
• Update Time: 2025-04-18

5-Bromo-2-fluoro-3-pyridineboronic Acid Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-2-fluoropyridin-3-yl)boronic acid
• 5-Bromo-2-fluoro-3-pyridylboronic acid
• 5-Bromo-2-fluoropyridine-3-boronic acid
• 2-Fluoro-5-bromopyridine-3-boronic acid
• 5-bromo-2-fluoropyridin-3-yl-3-boronic acid
• 5-Bromo-2-fluoro-3-pyridineboronic acid
• 5-bromo-2-fluoropyridin-3-ylboronic acid
• Boronic acid, (5-bromo-2-fluoro-3-pyridinyl)-
• 5-Bromo-2-fluoro-3-pyridylboronic
• (5-bromo-2-fluoro-3-pyridyl)boronic acid
• PubChem5317
• KSC495Q8D
• YAXKWQSQZIVTFC-U
• 5-Bromo-2-fluoro-pyridine-3-boronic acid
• AKOS005063807
• 5-Bromo-2-fluoropyridine-3-boronic Acid (contains varying amounts of Anhydride)
• AC-33454
• SY022303
• 501435-91-2
• YAXKWQSQZIVTFC-UHFFFAOYSA-N
• AS-11361
• A827989
• EN300-126284
• FT-0601773
• CS-W009509
• MFCD04039317
• SCHEMBL115740
• AB17334
• DTXSID90382529
• J-516933
• Z1269148356
• CHEMBL3236927
• AM803964
• 5-Bromo-2-fluoropyridine-3-boronic acid, AldrichCPR
• B5342
• DB-006969
• 5-Bromo-2-fluoro-3-pyridineboronic Acid

• MDL： MFCD04039317
• Inchi： 1S/C5H4BBrFNO2/c7-3-1-4(6(10)11)5(8)9-2-3/h1-2,10-11H
• InChI Key： YAXKWQSQZIVTFC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(B(O)O)=C1)F

Computed Properties

• Exact Mass: 218.95000
• Monoisotopic Mass: 218.95
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White solid
• Density: 1.86 3
• Melting Point: >300°C
• Boiling Point: 357.1℃ at 760 mmHg
• Flash Point: 169.7±30.7 °C
• Refractive Index: 1.574
• PSA: 53.35000
• LogP: -0.33700
• Solubility: Insoluble in water

5-Bromo-2-fluoro-3-pyridineboronic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters